Cas no 2004371-51-9 (tert-butyl N-2-amino-3-(3-fluoro-4-methoxyphenyl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(3-fluoro-4-methoxyphenyl)propylcarbamate
• CAS No: 2004371-51-9
• MF: C₁₅H₂₃FN₂O₃
• MW: 298.353127717972
• CID: 5936850
• PubChem ID: 165708096
• Update Time: 2025-06-13

tert-butyl N-2-amino-3-(3-fluoro-4-methoxyphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(3-fluoro-4-methoxyphenyl)propylcarbamate
• EN300-1889037
• 2004371-51-9
• tert-butyl N-[2-amino-3-(3-fluoro-4-methoxyphenyl)propyl]carbamate

• Inchi： 1S/C15H23FN2O3/c1-15(2,3)21-14(19)18-9-11(17)7-10-5-6-13(20-4)12(16)8-10/h5-6,8,11H,7,9,17H2,1-4H3,(H,18,19)
• InChI Key： IUMOCVYVPFVWLP-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC(CNC(=O)OC(C)(C)C)N)OC

Computed Properties

• Exact Mass: 298.16927076g/mol
• Monoisotopic Mass: 298.16927076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-amino-3-(3-fluoro-4-methoxyphenyl)propylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-3-(3-fluoro-4-methoxyphenyl)propylcarbamate (CAS No. 2004371-51-9)

The compound tert-butyl N-2-amino-3-(3-fluoro-4-methoxyphenyl)propylcarbamate (CAS No. 2004371-51-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a fluoro-methoxyphenyl moiety and a tert-butyl carbamate group, this compound serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and inflammatory pathways.

One of the most searched questions related to this compound is: "What is the role of tert-butyl N-2-amino-3-(3-fluoro-4-methoxyphenyl)propylcarbamate in drug development?" The answer lies in its versatility as a building block for designing inhibitors or modulators of specific enzymes and receptors. Its fluorinated aromatic ring enhances metabolic stability, while the carbamate group provides a protective function for the amine, making it invaluable in peptide synthesis and prodrug formulations.

In recent years, the demand for fluoro-containing compounds like 2004371-51-9 has surged due to their prevalence in FDA-approved drugs. A trending topic in medicinal chemistry is the exploration of fluorine's role in improving drug bioavailability and target binding affinity. This compound exemplifies how strategic fluorination can optimize pharmacokinetic properties, a hot topic in AI-driven drug design discussions.

Another frequently asked question is: "How is tert-butyl N-2-amino-3-(3-fluoro-4-methoxyphenyl)propylcarbamate synthesized?" The synthesis typically involves multi-step organic reactions, starting from 3-fluoro-4-methoxyphenylpropylamine, followed by protection with di-tert-butyl dicarbonate (Boc2O). Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as this compound often serves as a precursor for more complex molecules.

The compound's physicochemical properties, such as solubility and stability under various pH conditions, are also widely studied. These characteristics are crucial for formulators developing oral or injectable dosage forms, aligning with the pharmaceutical industry's focus on drug delivery innovation. Additionally, its chiral center raises questions about enantioselective synthesis—a key area in modern green chemistry initiatives.

From an SEO perspective, terms like "carbamate-protected amines in peptidomimetics" and "fluorinated aromatic compounds in CNS drugs" are highly relevant to this compound. These long-tail keywords reflect growing interest in precision medicine and neurotherapeutics, where 2004371-51-9 could play a transformative role. Its potential applications in Alzheimer's disease research and GPCR-targeted therapies further elevate its scientific significance.

In conclusion, tert-butyl N-2-amino-3-(3-fluoro-4-methoxyphenyl)propylcarbamate represents a nexus of cutting-edge chemistry and therapeutic innovation. Its structural elegance and functional adaptability make it a staple in laboratories focused on next-generation drug candidates. As synthetic methodologies advance and computational chemistry tools evolve, this compound will likely remain at the forefront of small-molecule research.